4-(azidomethyl)pyrimidine
Overview
Description
4-(azidomethyl)pyrimidine is a chemical compound with the molecular formula C6H6N4. It is a derivative of pyrimidine, which is an aromatic heterocyclic organic compound similar to pyridine . Pyrimidine is one of the three diazines (six-membered heterocyclics with two nitrogen atoms in the ring), it has nitrogen atoms at positions 1 and 3 in the ring .
Synthesis Analysis
The synthesis of 4-(azidomethyl)pyrimidine and its derivatives often involves reactions with readily available N-[(2-azido-1-tosyl)alkyl]ureas . For instance, a novel approach to the pyrrolo[3,4-d]pyrimidine system involved a tandem Staudinger/intramolecular aza-Wittig reaction of 5-acyl-4-(1-azidoalkyl)-3,4-dihydropyrimidin-2(1H)-ones .Molecular Structure Analysis
The molecular structure of 4-(azidomethyl)pyrimidine is characterized by a pyrimidine ring with an azidomethyl group attached . The exact mass of theproperties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(azidomethyl)pyrimidine can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2,4-dihydroxypyrimidine", "sodium azide", "methyl iodide", "potassium carbonate", "acetone" ], "Reaction": [ "Step 1: Protection of 2,4-dihydroxypyrimidine with methyl iodide to form 2,4-bismethoxymethylpyrimidine in the presence of potassium carbonate and acetone.", "Step 2: Conversion of 2,4-bismethoxymethylpyrimidine to 4-(bromomethyl)pyrimidine by reacting with hydrobromic acid.", "Step 3: Substitution of bromine with azide by reacting 4-(bromomethyl)pyrimidine with sodium azide in the presence of a copper catalyst to form 4-(azidomethyl)pyrimidine." ] } | |
CAS RN |
1783843-45-7 |
Product Name |
4-(azidomethyl)pyrimidine |
Molecular Formula |
C5H5N5 |
Molecular Weight |
135.1 |
Purity |
95 |
Origin of Product |
United States |
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